Cas no 540493-14-9 (6-Nitrobenzo[d]isothiazole)

• Product Name: 6-Nitrobenzo[d]isothiazole
• CAS No: 540493-14-9
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 3168544
• PubChem ID: 85837955
• Update Time: 2025-06-09

6-Nitrobenzo[d]isothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Nitrobenzo[d]isothiazole
• QWA49314
• 540493-14-9
• SCHEMBL13835278

• Inchi： 1S/C7H4N2O2S/c10-9(11)6-2-1-5-4-8-12-7(5)3-6/h1-4H
• InChI Key： YKRIUVHLVYECIH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.99934855Da
• Monoisotopic Mass: 179.99934855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87Ų

Additional information on 6-Nitrobenzo[d]isothiazole

Properties and Applications of 6-Nitrobenzo[d]isothiazole (CAS No. 540493-14-9)

6-Nitrobenzo[d]isothiazole (CAS No. 540493-14-9) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the benzo[d]isothiazole class, which is characterized by a fused ring system consisting of a benzene ring, a sulfur atom, and a nitrogen atom. The presence of a nitro group at the 6-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural framework of 6-Nitrobenzo[d]isothiazole contributes to its diverse chemical behavior. The nitro group can participate in various chemical reactions, including nucleophilic substitution, reduction, and coupling reactions, making it a versatile building block for more complex molecules. Additionally, the electron-withdrawing nature of the nitro group influences the electronic properties of the molecule, which can be exploited in applications such as organic electronics and photochemistry.

In recent years, 6-Nitrobenzo[d]isothiazole has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting neurological disorders. The benzo[d]isothiazole scaffold is known to exhibit pharmacological activity by interacting with specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in neuroinflammation and oxidative stress, which are key mechanisms in conditions such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of 6-Nitrobenzo[d]isothiazole is its utility in medicinal chemistry due to its flexibility in functionalization. The nitro group can be easily converted into other functional moieties, such as amines or amides, through reduction or coupling reactions. This adaptability allows chemists to modify the compound's properties to suit specific therapeutic needs. Furthermore, the benzo[d]isothiazole core has been incorporated into various drug candidates that are currently undergoing preclinical evaluation for their efficacy against a range of diseases.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 6-Nitrobenzo[d]isothiazole, making it more feasible for large-scale production. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the benzo[d]isothiazole ring system, while modern purification methods ensure high purity standards necessary for pharmaceutical applications. These developments have opened new avenues for drug discovery and development.

The pharmacokinetic profile of 6-Nitrobenzo[d]isothiazole and its derivatives is another area of active investigation. Studies have shown that modifications to the molecule can significantly impact its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to develop drugs with improved bioavailability and reduced side effects. This underscores the importance of understanding the structural-activity relationships (SAR) in designing effective therapeutic agents.

Beyond pharmaceuticals, 6-Nitrobenzo[d]isothiazole has found applications in other industries as well. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). The compound's ability to absorb and emit light across different wavelengths has been explored in optoelectronic devices, where precise control over molecular structure is crucial for performance optimization.

In conclusion, 6-Nitrobenzo[d]isothiazole (CAS No. 540493-14-9) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its structural features enable diverse applications, from drug development to advanced materials science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.